Cas no 68214-06-2 (1-Octanol,3,7-dimethyl-, 1-formate)

• Product Name: 1-Octanol,3,7-dimethyl-, 1-formate
• CAS No: 68214-06-2
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 525299
• PubChem ID: 109224
• Update Time: 2025-04-19

1-Octanol,3,7-dimethyl-, 1-formate Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,3,7-dimethyl-, 1-formate
• 3,7-dimethyl-1-octyl formate
• 1-Octanol, 3,7-dimethyl-, formate
• 3,7-Dimethyloctyl formate
• 3,7-Dimethyl-6-octenyl formate
• Tetrahydrogeranyl formate
• 1-Octanol, 3,7-dimethyl-, 1-formate
• 3,7-dimethyloctyl ormate
• CHEBI:179390
• SCHEMBL532294
• LMFA07010606
• WE(8:1(6)(3Me,7Me)/1:0)
• DTXSID60887278
• 68214-06-2
• EINECS 269-285-9

• Inchi： 1S/C11H22O2/c1-10(2)5-4-6-11(3)7-8-13-9-12/h9-11H,4-8H2,1-3H3
• InChI Key： AGARWNGUJKCDII-UHFFFAOYSA-N
• SMILES： O(C=O)CCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.868
• Boiling Point: 231.7°Cat760mmHg
• Flash Point: 93.9°C
• Refractive Index: 1.425
• PSA: 26.3